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Compound of Interest

2-(2-Hydroxy-1-
Compound Name:
oxopropoxy)propionic acid

cat. No.: B1198817

Essential Safety and Handling Guide for 2-(2-
Hydroxy-1-oxopropoxy)propionic acid

This document provides crucial safety and logistical information for handling 2-(2-Hydroxy-1-
oxopropoxy)propionic acid (CAS 617-57-2), also known as lactyllactic acid. As a specific
Safety Data Sheet (SDS) is not readily available for this compound, this guidance is based on
the known hazards of its constituent, lactic acid. It is imperative to handle this chemical with
care in a laboratory setting.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is essential to ensure safety when handling 2-(2-
Hydroxy-1-oxopropoxy)propionic acid. The following table summarizes the recommended
PPE.
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Protection Type

Recommended Equipment

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Must conform to EN 166 (EU)
or NIOSH (US) standards.
Tightly fitting safety goggles
are crucial.[1] A face shield is
recommended when there is a

significant risk of splashing.

Skin Protection

Chemical-resistant Gloves

Nitrile, neoprene, or PVC
gloves are suitable. Gloves
must be inspected before use

and replaced if contaminated.

[1]

Protective Clothing

A lab coat or chemical-
resistant apron should be
worn. For larger quantities,
impervious clothing may be

necessary.[1]

Respiratory Protection

Respirator

If ventilation is inadequate or if
aerosols are generated, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors should be
used.[1][2]

Operational Plan: Handling Procedures

Adherence to proper handling procedures is critical to minimize exposure and ensure a safe

working environment.

o Engineering Controls: Always work in a well-ventilated area. A chemical fume hood is

strongly recommended, especially when heating the substance or when aerosols may be

generated.[3][4]

e Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling the chemical.[2]
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» Safe Handling Practices:
o Avoid generating dust or aerosols.
o Keep the container tightly closed when not in use.

o Use spark-proof tools and avoid sources of ignition if the substance is flammable, although
flammability data for this specific compound is not available. Propionic acid, a related
compound, is flammable.[5][6]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][7]

o Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water
for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

e Spills:
o Evacuate the area.
o Wear appropriate PPE as outlined above.

o For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a
suitable container for disposal.[8]

o For large spills, dike the area to prevent spreading.

o Ventilate the area and wash the spill site after material pickup is complete.
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Disposal Plan

Proper disposal of 2-(2-Hydroxy-1-oxopropoxy)propionic acid and its containers is essential
to prevent environmental contamination.

o Waste Disposal: Dispose of the chemical in accordance with all applicable federal, state, and
local regulations. It should be treated as hazardous waste. Consult with your institution's
environmental health and safety office for specific guidance.

o Container Disposal: Do not reuse empty containers. They should be triple-rinsed with a
suitable solvent and disposed of as hazardous waste.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2-(2-Hydroxy-1-
oxopropoxy)propionic acid, from preparation to disposal.

For subsequent use

Storage:

- Tightly sealed container
- Cool, dry, well-ventilated area

If not all used

AL (A

Emergency Procedures:
- Evacuate
- Administer first aid
- Clean up spill

Preparation: Handling:
Start: Obtain Chemical - Review SDS (if available) - Work in fume hood
- Don appropriate PPE - Avoid contact and inhalation

Spill Occurs

After use

Disposal:
- Follow institutional guidelines End: Complete Work
- Dispose of as hazardous waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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